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Compound of Interest

Compound Name: 3-Methylisonicotinonitrile

Cat. No.: B041241 Get Quote

This technical guide provides a comprehensive overview of the chemical compound 3-methyl-

4-cyanopyridine, also known as 3-methylisonicotinonitrile.[1] It is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis. This

document covers the compound's chemical structure, physicochemical properties, synthesis

protocols, and its applications, with a focus on presenting data in a clear and accessible format.

Chemical Structure and Identification
3-Methyl-4-cyanopyridine is a derivative of pyridine with a methyl group at the 3-position and a

nitrile group at the 4-position.[1] Its structure is foundational to its chemical reactivity and utility

as a synthetic intermediate.

Below is a diagram representing the chemical structure of 3-methyl-4-cyanopyridine.
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Chemical Structure of 3-Methyl-4-Cyanopyridine
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Caption: 2D representation of the 3-methyl-4-cyanopyridine molecule.

Table 1: Chemical Identifiers and Properties
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Identifier Value

IUPAC Name 3-Methylpyridine-4-carbonitrile[1]

Synonyms
4-Cyano-3-picoline, 3-Methylisonicotinonitrile[1]

[2]

CAS Number 7584-05-6[1]

Molecular Formula C₇H₆N₂[1]

Molecular Weight 118.14 g/mol [2]

InChI Key XLAPHZHNODDMDD-UHFFFAOYSA-N[3]

Canonical SMILES CC1=C(C=NC=C1)C#N[3]

Physicochemical Properties
The physical and chemical properties of 3-methyl-4-cyanopyridine are crucial for its handling,

storage, and application in chemical reactions. It is typically a solid at room temperature.[2]

Table 2: Physicochemical Data

Property Value

Appearance White to pale yellow crystalline powder[4]

Melting Point 49-52 °C[5]

Boiling Point 242-243 °C[5]

Solubility in Water Slightly soluble[4]

Solubility in Organic Solvents Soluble in ethanol, acetone, chloroform[4]

Density 1.114 g/cm³[5]

The presence of the cyano group and the pyridine ring imparts specific chemical reactivity to

the molecule. The cyano group can undergo hydrolysis to form a carboxylic acid, while the

pyridine ring provides weak basicity.[4] The compound is stable under normal conditions but

may react with strong oxidizing agents, acids, or bases.[4] For storage, it is recommended to
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keep it in a cool, dry, and well-ventilated area in a tightly sealed container, away from heat and

oxidizing agents.[2]

Synthesis and Experimental Protocols
3-Methyl-4-cyanopyridine is primarily synthesized through the ammoxidation of 3-

methylpyridine (3-picoline).[6][7] This process involves the reaction of the starting material with

ammonia and oxygen in the presence of a catalyst.

Experimental Protocol: Ammoxidation of 3-Methylpyridine

This protocol describes a general industrial method for the synthesis of cyanopyridines.

Reactants: 3-Methylpyridine, Ammonia, Air (as a source of oxygen).

Catalyst: Typically a metal oxide-based heterogeneous catalyst.

Procedure:

3-Methylpyridine and ammonia are vaporized and preheated.

The gaseous mixture is combined with air and passed over a fixed-bed reactor containing

the catalyst.

The reaction temperature is maintained in the range of 330-450 °C.[8]

The reaction pressure is controlled in the range of 0.020-0.070 KPa.[8]

The resulting gaseous mixture containing 3-methyl-4-cyanopyridine is cooled and

condensed.

The crude product is then purified by distillation to obtain the final product.[8]

The following diagram illustrates the general workflow for the synthesis of 3-methyl-4-

cyanopyridine.
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Synthesis Workflow of 3-Methyl-4-Cyanopyridine
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Caption: A flowchart of the ammoxidation process for synthesizing 3-methyl-4-cyanopyridine.
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Applications in Research and Development
3-Methyl-4-cyanopyridine is a valuable intermediate in the synthesis of various chemical

compounds, particularly in the pharmaceutical and agrochemical industries.[4]

Pharmaceutical Synthesis: It serves as a key building block for the preparation of more

complex molecules with potential therapeutic activities. For instance, it is used in the

synthesis of azaindenoisoquinoline derivatives, which have been investigated as

topoisomerase I inhibitors and potential anticancer agents.[1][9]

Agrochemicals: The pyridine and cyano functionalities are present in various herbicides and

pesticides.

Materials Science: It can be used as an intermediate in the synthesis of specialty organic

materials.[4]

Catalysis: In some catalytic systems, it may function as a ligand or an auxiliary agent to

modify the activity and selectivity of metal catalysts.[4]

The logical relationship for its primary application as a synthetic intermediate is depicted below.
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Application as a Synthetic Intermediate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b041241?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041241?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

